Aluminum bromide
Overview
Description
Aluminum bromide, also known as aluminum tribromide, is a chemical compound with the formula AlBr₃. It is a colorless or yellowish, hygroscopic crystalline solid with a pungent odor. This compound is deliquescent, meaning it can absorb moisture from the environment and dissolve in it. At room temperature, this compound exists in a dimeric form (Al₂Br₆) but shifts to a monomeric form when heated or dissolved in a suitable solvent .
Mechanism of Action
Target of Action
Aluminum bromide is a chemical compound with the empirical formula AlBrₓ. The most common form of this compound is aluminum tribromide . It primarily targets other elements and compounds during chemical reactions .
Mode of Action
This compound interacts with its targets through chemical reactions. For instance, when this compound reacts with chlorine, it undergoes a single replacement reaction to yield aluminum chloride and bromine . In another example, the species aluminum monobromide forms from the reaction of HBr with Al metal at high temperature .
Biochemical Pathways
It is primarily used in chemical reactions outside of biological systems .
Pharmacokinetics
It is known that this compound is a colorless, sublimable hygroscopic solid
Result of Action
The result of this compound’s action depends on the specific reaction it is involved in. For example, in the reaction with chlorine, the result is the formation of aluminum chloride and bromine . In the reaction with HBr at high temperature, the result is the formation of aluminum monobromide .
Action Environment
The action of this compound is influenced by environmental factors such as temperature and the presence of other chemicals. For example, the dimeric form of aluminum tribromide (Al₂Br₆) predominates in the solid state, in solutions in noncoordinating solvents, in the melt, and in the gas phase. Only at high temperatures do these dimers break up into monomers . Additionally, the reaction of this compound with chlorine or HBr would require the presence of these chemicals in the environment .
Preparation Methods
Aluminum bromide can be synthesized through several methods:
Reaction between aluminum and bromine: This exothermic reaction produces a significant amount of heat. [ 2 \text{Al} + 3 \text{Br}_2 \rightarrow 2 \text{AlBr}_3 ] this method is not typically used in industrial settings due to the hazards associated with handling bromine
Reaction between aluminum and hydrobromic acid: This method is more commonly employed in laboratory settings due to its relative safety and convenience. [ 2 \text{Al} + 6 \text{HBr} \rightarrow 2 \text{AlBr}_3 + 3 \text{H}_2 ]
Chemical Reactions Analysis
Aluminum bromide undergoes various types of chemical reactions:
Reaction with alcohols and carboxylic acids: These reactions are similar to hydrolysis but occur less vigorously.
Formation of adducts: With simple Lewis bases (L), this compound forms adducts such as AlBr₃L.
Reactions with carbon tetrachloride and phosgene: [ 4 \text{AlBr}_3 + 3 \text{CCl}_4 \rightarrow 4 \text{AlCl}_3 + 3 \text{CBr}_4 ] [ \text{AlBr}_3 + \text{COCl}_2 \rightarrow \text{COBr}_2 + \text{AlCl}_2\text{Br} ] These reactions yield carbon tetrabromide and carbonyl bromide, respectively.
Scientific Research Applications
Aluminum bromide has several scientific research applications:
Catalyst in organic synthesis: It is a strong Lewis acid and is widely used as a catalyst in organic synthesis, particularly in Friedel-Crafts reactions, where it assists in the alkylation and acylation of aromatic compounds
Electrodeposition of aluminum: This compound is used in the electrodeposition of aluminum from non-aqueous electrolytes, which is a method for preparing aluminum coatings.
Low oxidation state aluminum chemistry: Recent advances in low oxidation state aluminum chemistry have utilized this compound in the synthesis and isolation of novel aluminum compounds.
Comparison with Similar Compounds
Aluminum bromide can be compared with other aluminum halides, such as aluminum chloride (AlCl₃) and aluminum iodide (AlI₃):
Properties
IUPAC Name |
tribromoalumane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Al.3BrH/h;3*1H/q+3;;;/p-3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQLAYKMGZDUDLQ-UHFFFAOYSA-K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Al](Br)(Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
AlBr3 |
Source
|
| Record name | ALUMINUM BROMIDE, ANHYDROUS | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/53 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | aluminium tribromide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Aluminium_tribromide | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Aluminum bromide, anhydrous appears as a white to yellowish-red, lumpy solid with a pungent odor., Whitish-yellow to yellowish-red crystals or lumps with a pungent odor; Deliquescent; Fumes in moist air; [CAMEO] |
Source
|
| Record name | ALUMINUM BROMIDE, ANHYDROUS | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/53 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Aluminum bromide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/1598 | |
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Boiling Point |
255 °C |
Source
|
| Record name | ALUMINUM BROMIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2066 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
It is similar to anhydrous AlCl3 but is more reactive and more sol in organic media. ... Fumes strongly in air; combines with water with violence., Sol in many organic solvents such as benzene, nitrobenzene, toluene, xylene, simple hydrocarbons, Sol in ether |
Source
|
| Record name | ALUMINUM BROMIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2066 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
3.2 |
Source
|
| Record name | ALUMINUM BROMIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2066 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
1 mm Hg at 81.3 °C |
Source
|
| Record name | ALUMINUM BROMIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2066 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
White-yellowish monoclinic crystals, White to yellowish-red lumps | |
CAS No. |
7727-15-3 |
Source
|
| Record name | ALUMINUM BROMIDE, ANHYDROUS | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/53 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Aluminum bromide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7727-15-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | Aluminum bromide | |
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| Record name | ALUMINUM BROMIDE | |
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| Record name | Aluminum bromide (AlBr3) | |
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| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Aluminium bromide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.891 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | ALUMINUM BROMIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2066 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
97.5 °C |
Source
|
| Record name | ALUMINUM BROMIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2066 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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